molecular formula C20H15IN2O2 B3735884 2-(benzoylamino)-N-(2-iodophenyl)benzamide

2-(benzoylamino)-N-(2-iodophenyl)benzamide

Cat. No. B3735884
M. Wt: 442.2 g/mol
InChI Key: RKTHNOTYSFVYCR-UHFFFAOYSA-N
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Description

The compound “2-(benzoylamino)-N-(2-iodophenyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are common in a variety of biological compounds and are often used in the development of pharmaceuticals .


Molecular Structure Analysis

The molecular structure of “2-(benzoylamino)-N-(2-iodophenyl)benzamide” would be characterized by the presence of a benzene ring, an amide functional group, and an iodophenyl group .


Chemical Reactions Analysis

Benzamides, including “2-(benzoylamino)-N-(2-iodophenyl)benzamide”, can participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and can also undergo reactions typical of amides, such as hydrolysis .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(benzoylamino)-N-(2-iodophenyl)benzamide” would be influenced by its molecular structure. The presence of the benzene ring could contribute to its lipophilicity, while the amide group could participate in hydrogen bonding, affecting its solubility .

Mechanism of Action

The mechanism of action of “2-(benzoylamino)-N-(2-iodophenyl)benzamide” would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action would depend on the biological pathway it targets .

Safety and Hazards

The safety and hazards associated with “2-(benzoylamino)-N-(2-iodophenyl)benzamide” would depend on various factors including its reactivity, toxicity, and handling procedures. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific compounds .

Future Directions

The future directions for research on “2-(benzoylamino)-N-(2-iodophenyl)benzamide” would depend on its potential applications. If it shows promise in a particular field, such as medicine or materials science, further studies could be conducted to optimize its properties and evaluate its effectiveness .

properties

IUPAC Name

2-benzamido-N-(2-iodophenyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15IN2O2/c21-16-11-5-7-13-18(16)23-20(25)15-10-4-6-12-17(15)22-19(24)14-8-2-1-3-9-14/h1-13H,(H,22,24)(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKTHNOTYSFVYCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=CC=C3I
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15IN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Benzoylamino)-N~1~-(2-iodophenyl)benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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